Cas no 7559-72-0 (2,2'-Isopropylidenediphenol)

• Product Name: 2,2'-Isopropylidenediphenol
• CAS No: 7559-72-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1062619
• PubChem ID: 577157
• Update Time: 2025-04-20

2,2'-Isopropylidenediphenol Chemical and Physical Properties

Names and Identifiers

• 2,2'-Isopropylidenediphenol
• 2-[2-(2-hydroxyphenyl)propan-2-yl]phenol
• 7559-72-0
• 2,2-Bis(2'hydroxyphenyl)propane
• 2,2-Bis(2-hydroxyphenyl)propane
• Q27225108
• 2,2-Bis(2-hydroxyphenyl)-propane
• SCHEMBL584830
• Phenol, 2,2'-(1-methylethylidene)bis-
• 2,2'-(propane-2,2-diyl)diphenol
• DTXSID90341939
• isopropylidenediphenol
• AKOS030253223
• CHEBI:131348
• 2,2'-isopropylidene bisphenol
• 2,2-bis(2'-hydroxyphenyl)propane
• DB-260255

• Inchi： 1S/C15H16O2/c1-15(2,11-7-3-5-9-13(11)16)12-8-4-6-10-14(12)17/h3-10,16-17H,1-2H3
• InChI Key： MQXNNWDXHFBFEB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)(C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 121-123°C
• Solubility: Chloroform (Slightly), DMSO (Slightly)m Methanol (Slightly)

2,2'-Isopropylidenediphenol Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes